Cas no 1892244-48-2 (4-amino-4-4-(dimethylamino)-3-fluorophenylbutanoic acid)

• Product Name: 4-amino-4-4-(dimethylamino)-3-fluorophenylbutanoic acid
• CAS No: 1892244-48-2
• MF: C₁₂H₁₇FN₂O₂
• MW: 240.273986577988
• CID: 5823148
• PubChem ID: 117353421
• Update Time: 2025-11-01

4-amino-4-4-(dimethylamino)-3-fluorophenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-4-(dimethylamino)-3-fluorophenylbutanoic acid
• EN300-1758111
• 1892244-48-2
• 4-amino-4-[4-(dimethylamino)-3-fluorophenyl]butanoic acid

• Inchi： 1S/C12H17FN2O2/c1-15(2)11-5-3-8(7-9(11)13)10(14)4-6-12(16)17/h3,5,7,10H,4,6,14H2,1-2H3,(H,16,17)
• InChI Key： NOZJHEIPXANLTG-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(CCC(=O)O)N)N(C)C

Computed Properties

• Exact Mass: 240.12740595g/mol
• Monoisotopic Mass: 240.12740595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 66.6Ų

Additional information on 4-amino-4-4-(dimethylamino)-3-fluorophenylbutanoic acid

Introduction to 4-Amino-4-(4-(Dimethylamino)-3-Fluorophenyl)Butanoic Acid (CAS No. 1892244-48-2)

4-Amino-4-(4-(dimethylamino)-3-fluorophenyl)butanoic acid (CAS No. 1892244-48-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorinated aromatic ring and a dimethylamino group, making it a promising candidate for various therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and potential applications in drug development.

The molecular formula of 4-amino-4-(4-(dimethylamino)-3-fluorophenyl)butanoic acid is C₁₃H₁₇FN₂O₂, with a molecular weight of approximately 256.30 g/mol. The compound's structure consists of a butanoic acid backbone with an amino group at the terminal position, a fluorinated phenyl ring, and a dimethylamino substituent. These functional groups contribute to the compound's unique chemical and biological properties, making it an interesting target for further investigation.

In terms of chemical synthesis, 4-amino-4-(4-(dimethylamino)-3-fluorophenyl)butanoic acid can be prepared through several synthetic routes. One common approach involves the coupling of 3-fluoro-4-(dimethylamino)benzaldehyde with an appropriate amino acid derivative, followed by reduction and functional group manipulation to achieve the desired product. Recent advancements in synthetic chemistry have also explored the use of transition metal-catalyzed reactions and green chemistry principles to enhance the efficiency and sustainability of the synthesis process.

The biological activities of 4-amino-4-(4-(dimethylamino)-3-fluorophenyl)butanoic acid have been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory properties, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, studies have demonstrated that 4-amino-4-(4-(dimethylamino)-3-fluorophenyl)butanoic acid has neuroprotective effects, potentially due to its ability to modulate neurotransmitter levels and reduce oxidative stress in neuronal cells.

Beyond its anti-inflammatory and neuroprotective properties, 4-amino-4-(4-(dimethylamino)-3-fluorophenyl)butanoic acid has also shown promise in the treatment of metabolic disorders. Preclinical studies have indicated that this compound can improve insulin sensitivity and glucose metabolism, making it a potential candidate for the development of new therapies for diabetes and related conditions. The mechanism underlying these effects is thought to involve the activation of peroxisome proliferator-activated receptors (PPARs), which play a crucial role in regulating metabolic processes.

In the context of drug development, 4-amino-4-(4-(dimethylamino)-3-fluorophenyl)butanoic acid has been evaluated for its pharmacokinetic properties and safety profile. Preclinical studies have demonstrated that the compound exhibits favorable pharmacokinetic parameters, including good oral bioavailability and a long half-life, which are essential for effective drug delivery. Toxicity studies have also shown that 4-amino-4-(4-(dimethylamino)-3-fluorophenyl)butanoic acid is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The potential applications of 4-amino-4-(4-(dimethylamino)-3-fluorophenyl)butanoic acid extend beyond traditional pharmaceuticals. In recent years, there has been growing interest in using this compound as a lead molecule for the development of novel drug delivery systems. For example, researchers have explored the use of nanotechnology to enhance the bioavailability and target specificity of 4-amino-4-(4-(dimethylamino)-3-fluorophenyl)butanoic acid, potentially leading to more effective treatments for various diseases.

In conclusion, 4-amino-4-(4-(dimethylamino)-3-fluorophenyl)butanoic acid (CAS No. 1892244-48-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into the mechanisms underlying its biological effects, it is likely that this compound will play an increasingly important role in advancing our understanding of disease mechanisms and developing new therapeutic strategies.